Cas no 1032507-57-5 (1-Iodo-2-(2,2,2-trifluoroethyl)-benzene)

• Product Name: 1-Iodo-2-(2,2,2-trifluoroethyl)-benzene
• CAS No: 1032507-57-5
• MF: C₈H₆F₃I
• MW: 286.032925128937
• MDL: MFCD10000933
• CID: 4568755
• Update Time: 2025-06-19

1-Iodo-2-(2,2,2-trifluoroethyl)-benzene Chemical and Physical Properties

Names and Identifiers

• 1-Iodo-2-(2,2,2-trifluoroethyl)-benzene

• MDL： MFCD10000933
• Inchi： 1S/C8H6F3I/c9-8(10,11)5-6-3-1-2-4-7(6)12/h1-4H,5H2
• InChI Key： RYUZIONYZBGCLF-UHFFFAOYSA-N
• SMILES： C1(I)=CC=CC=C1CC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Additional information on 1-Iodo-2-(2,2,2-trifluoroethyl)-benzene

Introduction to 1-Iodo-2-(2,2,2-trifluoroethyl)benzene (CAS No. 1032507-57-5)

1-Iodo-2-(2,2,2-trifluoroethyl)benzene (CAS No. 1032507-57-5) is a versatile organic compound that has gained significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structure, which includes an iodine atom and a trifluoroethyl group attached to a benzene ring. The combination of these functional groups endows the molecule with a range of chemical properties that make it valuable for various applications.

The iodine atom in 1-Iodo-2-(2,2,2-trifluoroethyl)benzene is particularly noteworthy due to its reactivity and versatility in synthetic transformations. Iodine is a good leaving group, making this compound an excellent substrate for cross-coupling reactions such as Suzuki-Miyaura and Negishi couplings. These reactions are widely used in the synthesis of complex organic molecules, including pharmaceuticals and materials science applications.

The trifluoroethyl group in 1-Iodo-2-(2,2,2-trifluoroethyl)benzene imparts significant electronic and steric effects to the molecule. Fluorine atoms are highly electronegative, which can influence the reactivity and stability of the compound. Additionally, the trifluoroethyl group can enhance the lipophilicity of molecules, making it useful in drug design where improved solubility and bioavailability are desired.

Recent research has highlighted the potential of 1-Iodo-2-(2,2,2-trifluoroethyl)benzene in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in cancer pathways. The ability to fine-tune the structure through various synthetic modifications allows researchers to optimize the pharmacological properties of these inhibitors.

In addition to its role in drug discovery, 1-Iodo-2-(2,2,2-trifluoroethyl)benzene has also found applications in materials science. Its unique electronic properties make it suitable for use in the synthesis of advanced materials such as polymers and organic semiconductors. These materials have potential applications in areas such as electronics and energy storage.

The synthesis of 1-Iodo-2-(2,2,2-trifluoroethyl)benzene typically involves several steps. One common approach is to start with 1-bromo-2-(trifluoromethyl)benzene and convert it to the corresponding iodide using a metal-halogen exchange reaction followed by iodination. This method provides high yields and good purity, making it suitable for large-scale production.

Safety considerations are an important aspect when handling 1-Iodo-2-(2,2,2-trifluoroethyl)benzene. While it is not classified as a hazardous material under standard regulations, proper handling procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

In conclusion, 1-Iodo-2-(2,2,2-trifluoroethyl)benzene (CAS No. 1032507-57-5) is a valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structure and chemical properties make it an essential tool for researchers aiming to develop new drugs and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound.